![molecular formula C9H10ClF3N2O2 B6225733 methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride CAS No. 2768326-15-2](/img/no-structure.png)
methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride
Overview
Description
Methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride (M2A2TPAHCl) is a novel fluorinated pyridine derivative that has been used in a variety of scientific research applications. It is a potent inhibitor of the enzyme dihydrofolate reductase (DHFR), and has been used in a variety of biochemical and physiological experiments. The compound has a wide range of applications in the field of drug discovery, due to its ability to inhibit DHFR and its potential for use as a therapeutic agent.
Scientific Research Applications
Methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride has been widely used in scientific research applications due to its ability to inhibit DHFR. It has been used to study the mechanism of action of DHFR inhibitors and to investigate the biochemical and physiological effects of DHFR inhibition. It has also been used to study the effects of DHFR inhibitors on cell growth and differentiation.
Mechanism of Action
Methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride is a potent inhibitor of DHFR, which is an enzyme involved in the synthesis of tetrahydrofolate (THF). THF is a cofactor required for the synthesis of nucleotides and amino acids. methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride inhibits DHFR by competitively binding to the active site of the enzyme, preventing the binding of THF and thus inhibiting the synthesis of THF.
Biochemical and Physiological Effects
methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis in cells, as well as to inhibit the activity of enzymes involved in the metabolism of drugs. It has also been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA, as well as to inhibit the activity of enzymes involved in the biosynthesis of fatty acids.
Advantages and Limitations for Lab Experiments
The use of methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride in laboratory experiments has several advantages. It is a potent inhibitor of DHFR, making it an ideal tool for studying the mechanism of action of DHFR inhibitors. Additionally, it is a stable compound that is soluble in aqueous media, making it easy to handle and store. However, it is important to note that methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride is a potent inhibitor, and care must be taken to avoid toxic concentrations of the compound in experiments.
Future Directions
Methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride has a wide range of applications in the field of drug discovery, and there are many potential future directions for its use. These include the development of novel DHFR inhibitors, the use of methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride as a therapeutic agent, and the investigation of its effects on other enzymes. Additionally, further research could be conducted on the biochemical and physiological effects of methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride, as well as its potential for use in the synthesis of drugs. Additionally, further research could be conducted on the mechanisms of action of methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride, as well as its potential for use in the development of new drugs. Finally, further research could be conducted on the potential for using methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride as a tool for studying the effects of other drugs on DHFR activity.
Synthesis Methods
Methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride is synthesized through a two-step reaction. The first step involves the reaction of trifluoromethylpyridine and 2-aminoacetate hydrochloride in an aqueous medium to form methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride. The second step involves the addition of a base, such as sodium hydroxide, to the reaction mixture to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride involves the reaction of 6-(trifluoromethyl)pyridin-3-amine with methyl 2-bromo-2-acetate, followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "6-(trifluoromethyl)pyridin-3-amine", "Methyl 2-bromo-2-acetate", "Sodium hydroxide", "Hydrochloric acid", "Water", "Organic solvents" ], "Reaction": [ "Step 1: Dissolve 6-(trifluoromethyl)pyridin-3-amine in an organic solvent and add methyl 2-bromo-2-acetate. Heat the mixture under reflux for several hours to allow the reaction to occur.", "Step 2: Add sodium hydroxide to the reaction mixture to hydrolyze the ester group. The resulting product is methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate.", "Step 3: Acidify the reaction mixture with hydrochloric acid to obtain the hydrochloride salt of the product.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2768326-15-2 |
Product Name |
methyl 2-amino-2-[6-(trifluoromethyl)pyridin-3-yl]acetate hydrochloride |
Molecular Formula |
C9H10ClF3N2O2 |
Molecular Weight |
270.6 |
Purity |
95 |
Origin of Product |
United States |
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